![molecular formula C19H20N8 B2422918 2-[(1-{3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)amino]pyridine-3-carbonitrile CAS No. 2198429-98-8](/img/structure/B2422918.png)
2-[(1-{3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)amino]pyridine-3-carbonitrile
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Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a cyclobutyl group, a triazolo[4,3-b]pyridazine ring, an azetidine ring, and a pyridine ring . It’s part of the 1,2,4-triazole class of compounds, which are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .
Scientific Research Applications
Synthesis and Molecular Docking
- Research on the synthesis of pyridine and fused pyridine derivatives explored the preparation of novel compounds with potential biological activities. These compounds underwent molecular docking screenings, revealing moderate to good binding energies, which suggests their potential as bioactive molecules (Flefel et al., 2018).
Antimicrobial and Antioxidant Activities
- A study focused on synthesizing new thienopyrimidine derivatives demonstrated pronounced antimicrobial activity. This underscores the potential of pyridine derivatives in developing antimicrobial agents (Bhuiyan et al., 2006).
Insensitive High Explosives
- The development of a tetrazolyl triazolotriazine compound presented its use as an insensitive high explosive, emphasizing the compound's thermal stability and insensitivity to impact, friction, and electrical discharge. This highlights the application of such compounds in safer explosive materials (Snyder et al., 2017).
Anticancer and Antidiabetic Applications
- Another study explored the synthesis of spirothiazolidines analogs, which showed significant anticancer and antidiabetic activities. This suggests the therapeutic potential of pyridine derivatives in treating various diseases (Flefel et al., 2019).
Future Directions
The future research directions for this compound could involve further exploration of its synthesis methods, structural analysis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its pharmacological activities could be further investigated, potentially leading to the development of new drugs .
Properties
IUPAC Name |
2-[[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-methylamino]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N8/c1-25(18-14(10-20)6-3-9-21-18)15-11-26(12-15)17-8-7-16-22-23-19(27(16)24-17)13-4-2-5-13/h3,6-9,13,15H,2,4-5,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLPASVLGWVIGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=NN3C(=NN=C3C4CCC4)C=C2)C5=C(C=CC=N5)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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